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Compound of Interest

Compound Name: Pseudoisocyanine iodide

Cat. No.: B122728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pseudoisocyanine iodide (PIC), a cyanine dye, is a versatile molecule extensively utilized in

various scientific domains. This guide provides a comprehensive overview of its chemical

properties, experimental applications, and its role as a modulator of specific biological

pathways. Known for its unique spectroscopic characteristics, including the formation of J-

aggregates, and its inhibitory effects on organic cation transporters, PIC serves as a valuable

tool in fluorescence microscopy, materials science, and pharmacology.

Chemical and Physical Data
Pseudoisocyanine iodide is commercially available and is also known by several synonyms,

including 1,1'-Diethyl-2,2'-cyanine iodide, Decynium 22, and Quinolinium, 1-ethyl-2-[(1-ethyl-

2(1H)-quinolinylidene)methyl]-, iodide.[1][2][3] Its fundamental chemical and physical properties

are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 977-96-8 [1][4][5][6]

Molecular Formula C₂₃H₂₃IN₂ [1][2][7]

Molecular Weight 454.35 g/mol [1][2]

Appearance Dark red crystalline solid [5]

Monomer Absorption Max

(λmax)
~523-525 nm [6][8]

J-Aggregate Absorption Max

(λmax)
~573 nm [2][8]

Solubility

Soluble in organic solvents. A

stock solution can be prepared

in Tris-HCl buffer.

[6][7]

Storage Store protected from light. [5]

Experimental Protocols
J-Aggregate Formation in Solution
The formation of J-aggregates is a hallmark of Pseudoisocyanine iodide, leading to a distinct,

narrow, and red-shifted absorption band.[8] This property is concentration-dependent and can

be induced in aqueous solutions.

Methodology:

Stock Solution Preparation: Prepare a 200 µM stock solution of Pseudoisocyanine iodide
by dissolving the powder in a suitable buffer, such as Tris-HCl (10 mM NaCl, 5 mM Tris HCl,

pH 7.0).[6] To aid dissolution, the solution can be sonicated for 1 hour at 60 °C.[6]

Filtration: After cooling to room temperature, filter the solution through a 0.2 µm syringe filter

to remove any undissolved particles.[6]

Concentration Determination: The final concentration of the PIC monomer stock solution

should be confirmed by UV-vis absorbance spectroscopy, using a molar absorption
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coefficient of 53,500 M⁻¹ cm⁻¹ at 523 nm.[6]

Induction of Aggregation: The formation of J-aggregates can be induced by increasing the

dye concentration in an aqueous solution containing salt, for example, 0.2 M NaCl.[8] The

appearance and growth of a narrow absorption band at approximately 573 nm indicate the

formation of J-aggregates.[8]

Visualization of J-Aggregates in Thin Films
Pseudoisocyanine iodide J-aggregates can be incorporated into thin films for applications in

materials science and photonics.

Methodology:

Precursor Solution: Prepare a solution of a polymer matrix, such as cellulose acetate, in a

suitable solvent.[4]

Dye Incorporation: Add Pseudoisocyanine iodide to the polymer solution.

Induction of Aggregation: The aggregation of PIC within the film can be induced by the

addition of a salt, such as potassium iodide (KI), to the precursor solution.[4]

Film Formation: Produce the thin film using a technique like spin coating.[4]

Characterization: The formation of J-aggregates within the film can be confirmed by UV-vis

spectroscopy, observing the characteristic red-shifted absorption peak.[4]

Biological Activity and Signaling Pathways
Pseudoisocyanine iodide, also known as Decynium-22 in this context, is a known inhibitor of

organic cation transporters (OCTs), which are part of the Solute Carrier (SLC) 22 family.[9]

These transporters play a crucial role in the disposition of a wide range of endogenous

compounds, drugs, and xenobiotics.

Mechanism of Action:

PIC acts as an inhibitor of OCT1, OCT2, and OCT3.[9] These transporters facilitate the

movement of organic cations across the plasma membrane. By binding to these transporters,
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PIC blocks their function, thereby inhibiting the transport of their substrates. This inhibitory

action is the basis for its potential pharmacological effects, including antidepressant-like

activity.

The following diagram illustrates the inhibitory effect of Pseudoisocyanine iodide on organic

cation transporters.
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Caption: Inhibition of Organic Cation Transporters by Pseudoisocyanine Iodide.

Experimental Workflow for Assessing OCT
Inhibition
A common method to assess the inhibitory potential of compounds like Pseudoisocyanine
iodide on organic cation transporters involves using a fluorescent substrate and measuring its
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uptake in cells expressing the transporter.

The following diagram outlines a typical experimental workflow.
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Caption: Workflow for Organic Cation Transporter Inhibition Assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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